4-[5-(ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]pyridine

• IUPAC Name: 4-(5-ethylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)pyridine
• InChI: InChI=1S/C15H14N4S/c1-2-20-15-18-17-14(12-8-10-16-11-9-12)19(15)13-6-4-3-5-7-13/h3-11H,2H2,1H3
• InChI Key: XPSMCANXRZSQTH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1C2=CC=CC=C2)C3=CC=NC=C3
• Molecular Formula: C15H14N4S
• Molecular Weight: 282.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 4-[5-(ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]pyridine involves multiple steps, starting from basic precursors like 2-cyanopyridine and N-phenylthiosemicarbazide, leading to the formation of 1,2,4-triazole derivatives through reactions with chloroacetic acid and esterification processes. For instance, the synthesis and structural assessment of methyl 2-(4-phenyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thioacetate showcases the methodology for creating complex triazole derivatives with significant precision (Castiñeiras et al., 2018).

Molecular Structure Analysis

The molecular structure of similar compounds has been thoroughly studied using techniques like X-ray diffractometry, revealing detailed supramolecular structures. These studies provide insights into the arrangement of atoms within the molecule and their spatial orientation, which is crucial for understanding the compound's reactivity and interactions (Mu et al., 2015).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, leading to the formation of complex structures. The reactivity is influenced by the functional groups present, allowing for the synthesis of diverse derivatives with potential pharmacological activities. The reaction mechanisms often involve cyclization processes, highlighting the versatility of the triazole core in chemical synthesis (Pitucha et al., 2004).

Physical Properties Analysis

The physical properties, including crystalline structure and solubility, are crucial for determining the compound's application potential. Studies on similar compounds using X-ray crystallography reveal intricate details about the crystal packing and intermolecular forces, contributing to a comprehensive understanding of the compound's stability and behavior under different conditions (George et al., 1998).